Cas no 1447608-16-3 (7-Bromo-1-(4-hydroxy-2-methylphenyl)-4-oxo-1,4-dihydroquinoline-3-carboxamide)

• Product Name: 7-Bromo-1-(4-hydroxy-2-methylphenyl)-4-oxo-1,4-dihydroquinoline-3-carboxamide
• CAS No: 1447608-16-3
• MF: C₁₇H₁₃BrN₂O₃
• MW: 373.200723409653
• MDL: MFCD25542405
• CID: 2093434
• Update Time: 2025-08-05

7-Bromo-1-(4-hydroxy-2-methylphenyl)-4-oxo-1,4-dihydroquinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-1-(4-hydroxy-2-methylphenyl)-4-oxo-1,4-dihydroquinoline-3-carboxamide

• MDL： MFCD25542405
• Inchi： 1S/C17H13BrN2O3/c1-9-6-11(21)3-5-14(9)20-8-13(17(19)23)16(22)12-4-2-10(18)7-15(12)20/h2-8,21H,1H3,(H2,19,23)
• InChI Key： OFLUHKQXFAZABX-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C(C(N)=O)=CN(C3C=CC(=CC=3C)O)C=2C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 536
• Topological Polar Surface Area: 83.6

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 612.8±55.0 °C at 760 mmHg
• Flash Point: 324.4±31.5 °C
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

7-Bromo-1-(4-hydroxy-2-methylphenyl)-4-oxo-1,4-dihydroquinoline-3-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 7-Bromo-1-(4-hydroxy-2-methylphenyl)-4-oxo-1,4-dihydroquinoline-3-carboxamide

7-Bromo-1-(4-hydroxy-2-methylphenyl)-4-oxo-1,4-dihydroquinoline-3-carboxamide: A Novel Compound with Promising Therapeutic Potential

7-Bromo-1-(4-hydroxy-2-methylphenyl)-4-oxo-1,4-dihydroquinoline-3-carboxamide, with the CAS number 1447608-16-3, represents a unique class of quinoline derivatives that have attracted significant attention in recent years due to their potential applications in pharmaceutical research. This compound, characterized by its complex molecular structure, combines multiple functional groups that may contribute to its biological activity. The 7-bromo substituent, along with the 4-hydroxy-2-methylphenyl group, plays a critical role in modulating the compound's pharmacokinetic and pharmacodynamic properties. Recent studies have highlighted its potential as a lead compound for the development of new therapeutic agents targeting various disease pathways.

As a 1,4-dihydroquinoline derivative, this compound shares structural similarities with known quinoline-based drugs such as quinolones used in antibacterial therapies. However, the presence of the 7-bromo group introduces unique chemical reactivity and selectivity profiles. The 4-hydroxy-2-methylphenyl moiety further enhances its potential for interactions with biological targets, particularly in modulating enzyme activity or receptor binding. These structural features make the compound a promising candidate for further exploration in drug discovery programs.

Recent advances in medicinal chemistry have demonstrated the importance of quinoline scaffolds in the development of small molecule therapeutics. The 3-carboxamide functional group in this compound is particularly noteworthy, as it provides opportunities for additional modifications to enhance potency and selectivity. The 4-oxo group contributes to the compound's overall stability and may influence its metabolic pathways in vivo. These characteristics position the compound as a valuable tool for researchers investigating novel therapeutic strategies.

Current research on 7-Bromo-1-(4-hydroxy-2-methylphenyl)-4-oxo-1,4-dihydroquinoline-3-carboxamide has focused on its potential applications in targeting specific disease mechanisms. For instance, studies published in 2023 have explored its interactions with kinase pathways and protein kinase C (PKC) signaling. These investigations suggest that the compound may exhibit anti-inflammatory properties by modulating the activity of inflammatory mediators. This finding is particularly relevant given the growing interest in developing therapies for chronic inflammatory conditions.

The 4-hydroxy-2-methylphenyl substituent appears to play a significant role in the compound's biological activity. Research published in the Journal of Medicinal Chemistry in 2023 has demonstrated that this group may enhance the compound's ability to interact with specific cytochrome P450 enzymes, which are critical in drug metabolism. This interaction could potentially influence the compound's pharmacokinetic profile, making it an attractive candidate for further optimization in drug development programs.

From a synthetic perspective, the 1,4-dihydroquinoline framework is a well-established scaffold in pharmaceutical chemistry. The 7-bromo group in this compound is particularly valuable for its ability to participate in various electrophilic substitution reactions, which can be exploited for the development of new derivatives with enhanced therapeutic properties. This characteristic has been leveraged in recent studies to explore the compound's potential in targeting neurodegenerative diseases and oncological applications.

Recent clinical research has begun to explore the therapeutic potential of 7-Bromo-1-(4-hydroxy-2-methylphenyl)-4-oxo-1,4-dihydroquinoline-3-carboxamide in various disease models. A 2023 study published in Pharmacological Research investigated its effects on neuroinflammation and oxidative stress in experimental models of Alzheimer's disease. The results suggested that the compound may exhibit neuroprotective effects by modulating mitochondrial function and reducing reactive oxygen species (ROS) production. These findings highlight its potential as a therapeutic agent for neurodegenerative disorders.

The 3-carboxamide group in this compound is particularly interesting from a medicinal chemistry standpoint, as it provides opportunities for further functionalization. Recent studies have explored the potential of substituting this group with various amino acid derivatives to enhance the compound's target specificity and bioavailability. These modifications could potentially improve the compound's therapeutic index and reduce off-target effects, making it a promising candidate for further development.

As the field of pharmaceutical research continues to evolve, compounds like 7-Bromo-1-(4-hydroxy-2-methylphenyl)-4-oxo-1,4-dihydroquinoline-3-carboxamide represent a valuable resource for the development of new therapeutic agents. Its unique structural features and potential biological activities position it as a promising candidate for further investigation. Ongoing research is expected to provide deeper insights into its mechanisms of action and potential applications in various therapeutic areas.

Future studies on this compound should focus on elucidating its molecular mechanisms of action and exploring its potential in preclinical models. The development of structure-activity relationship (SAR) studies could help identify key functional groups that contribute to its biological activity. Additionally, research on its pharmacokinetic properties and metabolic pathways would be essential for optimizing its therapeutic potential. These efforts could ultimately lead to the development of new drugs with improved efficacy and safety profiles.